Influence of multiple environmental factors on the quality and flavor of watermelon juice
RSC Advances Pub Date: 2019-05-16 DOI: 10.1039/C9RA01533G
Abstract
Environmental factors (heat, pH, oxygen, light) can induce significant quality changes in watermelon juice during processing. To ascertain the effect of such factors on the quality of watermelon juice, the total soluble solids (TSSs), turbidity, lycopene content, color, and flavor were evaluated during different treatments. The pH had a slight impact on the content of lycopene, but had an obvious impact on turbidity. Heat, oxygen, and illumination had considerable effects on the color of watermelon juice, and the results were visible. The content of aldehydes [hexanal, nonanal, (E)-2-noneal, (Z)-6-nonenal] and ketones (6-methyl-5-hepten-2-one, geranylacetone, β-ionone) decreased in treated watermelon juices, while those of 1-nonanol, (Z)-3-nonen-1-ol and (E,Z)-3,6-nonadien-ol increased during illumination. The order of influence of environmental factors on watermelon-juice quality was light > pH > oxygen > heat.
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